Cas no 1260830-26-9 (2-(2,3-difluorophenyl)propanoic acid)

• Product Name: 2-(2,3-difluorophenyl)propanoic acid
• CAS No: 1260830-26-9
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD11036851
• CID: 5216746
• PubChem ID: 63987325
• Update Time: 2025-06-27

2-(2,3-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-difluorophenyl)propanoic acid
• 2-(2,3-difluorophenyl)propanoicacid
• Benzeneacetic acid, 2,3-difluoro-α-methyl-

• MDL： MFCD11036851
• Inchi： 1S/C9H8F2O2/c1-5(9(12)13)6-3-2-4-7(10)8(6)11/h2-5H,1H3,(H,12,13)
• InChI Key： VMURTNOOZNPJCJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C(=O)O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2,3-difluorophenyl)propanoic acid

Introduction to 2-(2,3-difluorophenyl)propanoic acid (CAS No. 1260830-26-9)

2-(2,3-difluorophenyl)propanoic acid (CAS No. 1260830-26-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(2,3-difluorophenyl)propanoic acid consists of a propanoic acid moiety attached to a 2,3-difluorophenyl group. The presence of fluorine atoms imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 2-(2,3-difluorophenyl)propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising lead compound for the development of anti-inflammatory drugs. Additionally, its ability to modulate certain receptors and signaling pathways has been explored in the context of neurodegenerative diseases and cancer.

In the realm of pharmaceutical research, the synthesis and optimization of 2-(2,3-difluorophenyl)propanoic acid-based derivatives have been a focal point. Chemists have employed various synthetic strategies to introduce functional groups that enhance the compound's biological activity and reduce potential side effects. Techniques such as microwave-assisted synthesis and transition-metal-catalyzed reactions have been utilized to improve yield and purity, making large-scale production more feasible.

The physicochemical properties of 2-(2,3-difluorophenyl)propanoic acid have also been extensively studied. Its solubility, stability, and bioavailability are critical parameters that influence its effectiveness as a therapeutic agent. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to characterize these properties accurately. These studies have provided valuable insights into the behavior of the compound in different environments, including biological systems.

Clinical trials involving compounds derived from 2-(2,3-difluorophenyl)propanoic acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have shown promising outcomes, with several derivatives demonstrating significant therapeutic benefits without major adverse effects. These findings underscore the potential of this class of compounds to address unmet medical needs and improve patient outcomes.

In conclusion, 2-(2,3-difluorophenyl)propanoic acid (CAS No. 1260830-26-9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.